Cas no 129644-80-0 (2,3-Dimethyl-4-(trifluoromethylsulfonyl)phenol)

• Product Name: 2,3-Dimethyl-4-(trifluoromethylsulfonyl)phenol
• CAS No: 129644-80-0
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• MDL: MFCD31009073
• CID: 5178294
• Update Time: 2026-03-05

2,3-Dimethyl-4-(trifluoromethylsulfonyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-4-(trifluoromethylsulfonyl)phenol

• MDL： MFCD31009073
• Inchi： 1S/C9H9F3O3S/c1-5-6(2)8(4-3-7(5)13)16(14,15)9(10,11)12/h3-4,13H,1-2H3
• InChI Key： LKKIJBOMOWMKIC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C)C=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8